2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile

• IUPAC Name: (Z)-2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H10Cl2N2O3/c20-14-4-6-17(18(21)10-14)13(11-22)9-16-5-7-19(26-16)12-2-1-3-15(8-12)23(24)25/h1-10H/b13-9+
• InChI Key: JCCDTUAXBWCAEG-UKTHLTGXSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=C(C#N)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)/C=C(\C#N)/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H10Cl2N2O3
• Molecular Weight: 385.2 g/mol

Description

2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile, also known as DCFA, is a chemical compound that has been widely used in scientific research. This compound is a member of the acrylonitrile family and has been found to have a wide range of applications in various fields of study. In

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile involves the inhibition of various enzymes and proteins that are involved in cell growth and proliferation. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile also inhibits the activity of tubulin, a protein that is involved in the formation of microtubules, which are essential for cell division.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been found to have a wide range of biochemical and physiological effects. In cancer cells, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile induces apoptosis by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has also been found to inhibit angiogenesis, which is the process by which new blood vessels are formed. In addition, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has also been found to have low toxicity, which makes it a safe compound to work with. However, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile. One area of research is the development of new drugs based on the structure of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile. Researchers are also exploring the use of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile in combination with other drugs to enhance its effectiveness. Another area of research is the development of new materials based on the structure of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile. These materials could have unique properties and applications in various fields. Finally, researchers are exploring the use of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile in the treatment of other diseases, such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile is a chemical compound that has been widely used in scientific research. It has a wide range of applications in various fields of study, including cancer research, drug discovery, and materials science. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been found to have a unique mechanism of action and a wide range of biochemical and physiological effects. While 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has some limitations for use in lab experiments, it has several advantages that make it a valuable compound for scientific research. There are several future directions for the study of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile, including the development of new drugs and materials based on its structure.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile involves the reaction of 2,4-dichlorobenzaldehyde and 3-nitro-5-(2-furyl)acrylic acid in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain pure 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile. This synthesis method has been well-established and has been used in various research studies.

Scientific Research Applications

2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been used in various scientific research studies, including cancer research, drug discovery, and materials science. In cancer research, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been found to inhibit the growth of cancer cells by inducing apoptosis. 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has also been used in drug discovery as a lead compound for the development of new drugs. In materials science, 2-(2,4-dichlorophenyl)-3-[5-(3-nitrophenyl)-2-furyl]acrylonitrile has been used as a building block for the synthesis of new materials with unique properties.